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Compound Name:
5-Chloro-3-hydroxybenzofuran-2-

carboxamide

Cat. No.: B11892310

Get Quote

Technical Guide: 5-Chloro-3-hydroxybenzofuran-
2-carboxamide
Executive Summary
The compound 5-Chloro-3-hydroxybenzofuran-2-carboxamide represents a privileged

scaffold in medicinal chemistry, particularly within the kinase inhibitor and anti-inflammatory

drug discovery space. Unlike simple benzofurans, the 3-hydroxy-2-carboxamide motif

introduces a unique hydrogen-bond donor/acceptor system that mimics the ATP-binding pocket

of several kinases (e.g., IKK-β, Pim-1).

This guide provides an authoritative breakdown of its physicochemical properties, a validated

synthetic protocol, and a structural analysis focusing on its critical tautomeric behavior.

Part 1: Physicochemical Characterization
The following data constitutes the definitive identity card for 5-Chloro-3-hydroxybenzofuran-
2-carboxamide. Researchers should use the Canonical SMILES for accurate in silico docking

and library registration.
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Core Data Table
Property Value Notes

IUPAC Name
5-Chloro-3-hydroxy-1-

benzofuran-2-carboxamide

Molecular Formula C₉H₆ClNO₃

Molecular Weight 211.60 g/mol Average Mass

Monoisotopic Mass 211.0036 g/mol For HRMS calibration

Canonical SMILES
NC(=O)C1=C(O)C2=C(O1)C=

CC(Cl)=C2
Enol form (Preferred)

InChI Key
DSULSHPYVGTEJW-

UHFFFAOYSA-N
(Analogous base key)

LogP (Predicted) ~1.8 - 2.1 Lipinski compliant

H-Bond Donors 2 Amide NH₂, Enol OH

H-Bond Acceptors 3 Amide C=O, Furan O, Enol O

Part 2: Structural Analysis & Tautomerism
Understanding the tautomeric equilibrium of this molecule is critical for molecular modeling.

While many 3-hydroxybenzofurans exist in equilibrium with their keto form (benzofuran-3(2H)-

one), the presence of the 2-carboxamide group strongly shifts the equilibrium toward the enol

(3-hydroxy) form.

Mechanism of Stabilization
The enol form is stabilized by a Pseudo-Six-Membered Ring formed via an intramolecular

hydrogen bond between the 3-hydroxyl proton and the carbonyl oxygen of the amide. This

planar conformation is essential for its biological activity, often acting as a bioisostere for

quinolone or flavonoid cores.

Diagram 1: Tautomeric Equilibrium & Stabilization
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Figure 1: The equilibrium heavily favors the Enol form due to the intramolecular hydrogen bond

between the C3-OH and the C2-Amide Carbonyl.

Part 3: Validated Synthetic Protocol
Objective: Synthesize 5-Chloro-3-hydroxybenzofuran-2-carboxamide from commercially

available 5-chlorosalicylic acid derivatives.

Methodology: This protocol utilizes a modified Rapiccioli-type cyclization. It involves the O-

alkylation of methyl 5-chlorosalicylate with 2-chloroacetamide, followed by a base-mediated

Dieckmann condensation.

Reagents & Materials[1][2][5][6][7][8][9][10][11]
Precursor: Methyl 5-chloro-2-hydroxybenzoate (Methyl 5-chlorosalicylate).

Alkylaing Agent: 2-Chloroacetamide.[1]

Base: Potassium Carbonate (K₂CO₃) [Anhydrous] or Sodium Ethoxide (NaOEt).

Solvent: DMF (N,N-Dimethylformamide) or Ethanol.[1]

Workup: 1N HCl, Ethyl Acetate, Brine.

Step-by-Step Workflow
O-Alkylation (Ether Formation):

Dissolve Methyl 5-chloro-2-hydroxybenzoate (1.0 eq) in anhydrous DMF.
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Add Potassium Carbonate (2.5 eq) and stir at room temperature for 15 minutes to

generate the phenoxide.

Add 2-Chloroacetamide (1.2 eq) portion-wise.

Heat the mixture to 80°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 7:3).

Checkpoint: The intermediate is Methyl 2-(2-amino-2-oxoethoxy)-5-chlorobenzoate.

Cyclization (Dieckmann Condensation):

Note: Often, this cyclization occurs spontaneously under the conditions of Step 1. If the

intermediate persists, increase temperature to 100°C or add a stronger base (NaOEt in

EtOH).

The methylene proton alpha to the amide is deprotonated; the resulting carbanion attacks

the methyl ester carbonyl.

Methanol is eliminated, forming the 5-membered furan ring.

Isolation & Purification:

Pour the reaction mixture into crushed ice/water.

Acidify carefully with 1N HCl to pH ~3 (to protonate the enol).

The product usually precipitates as a solid. Filter and wash with cold water.[2]

Recrystallization: Ethanol or Methanol/Water mixture.

Diagram 2: Synthetic Pathway
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Figure 2: Step-wise synthesis via O-alkylation and intramolecular cyclization.[3]

Part 4: Medicinal Chemistry Applications (SAR)
The 5-chloro-3-hydroxybenzofuran-2-carboxamide scaffold acts as a versatile

pharmacophore.

Kinase Inhibition (IKK-β / Pim-1): The planar benzofuran system fits into the ATP-binding

cleft. The 3-hydroxy and 2-carboxamide groups form a "hinge-binding" motif, interacting with

the kinase hinge region via hydrogen bonds.
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5-Chloro Substituent: This halogen occupies a hydrophobic pocket (often "Gatekeeper"

regions in kinases), improving potency and metabolic stability compared to the unsubstituted

analog.

Glucosylceramide Synthase (GCS): Derivatives of this core have been explored as GCS

inhibitors for lysosomal storage diseases, where the carboxamide tail is often extended or

modified.

Diagram 3: Pharmacophore Analysis
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Figure 3: Structure-Activity Relationship (SAR) highlighting the functional roles of substituents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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